Cas no 54730-30-2 (4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde)
54730-30-2 structure
Product Name:4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
CAS No:54730-30-2
MF:C12H14O2
MW:190.238363742828
CID:353839
PubChem ID:443853
Update Time:2025-04-19
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-hydroxy-3-(3-methyl-2-butenyl)-
- 4-hydroxy-3-(3-methylbut-2-enyl)benzaldehyde
- 4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
- Benzaldehyde,4-hydroxy-3-(3-methyl-2-buten-1-yl)-
- XHFURSFUHFDPTB-UHFFFAOYSA-N
- CHEBI:31110
- Q27114140
- SCHEMBL1587344
- 54730-30-2
- C12459
- 3-Dimethylallyl-4-hydroxybenzaldehyde
- DTXSID80332134
- CTK1F8319
- AC1L9FC6
- 4-Hydroxy-3-(3-methylbut-2-en-1-yl)benzaldehyde
- 4-hydroxy-3-(3-methylbut-2-enyl)-benzaldehyde
- 4-hydroxy-3-(3-methyl-2-butenyl)benzaldehyde
-
- Inchi: 1S/C12H14O2/c1-9(2)3-5-11-7-10(8-13)4-6-12(11)14/h3-4,6-8,14H,5H2,1-2H3
- InChI Key: XHFURSFUHFDPTB-UHFFFAOYSA-N
- SMILES: OC1C=CC(C=O)=CC=1C/C=C(\C)/C
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B185833-10mg |
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde |
54730-30-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B185833-50mg |
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde |
54730-30-2 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B185833-100mg |
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde |
54730-30-2 | 100mg |
$ 275.00 | 2022-06-07 |
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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